2-[[(6-fluoro-2,3-dihydro-1H-inden-1-yl)amino]methyl]cyclopentan-1-ol

• IUPAC Name: 2-[[(6-fluoro-2,3-dihydro-1H-inden-1-yl)amino]methyl]cyclopentan-1-ol
• InChI: InChI=1S/C15H20FNO/c16-12-6-4-10-5-7-14(13(10)8-12)17-9-11-2-1-3-15(11)18/h4,6,8,11,14-15,17-18H,1-3,5,7,9H2
• InChI Key: TYIDDNBNQPAVDN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)O)CNC2CCC3=C2C=C(C=C3)F
• Molecular Formula: C15H20FNO
• Molecular Weight: 249.32 g/mol

Description

2-[[(6-fluoro-2,3-dihydro-1H-inden-1-yl)amino]methyl]cyclopentan-1-ol is a chemical compound that has gained significant attention in scientific research due to its potential use in the development of new drugs. This compound is a cyclopentanol derivative and is also known as Lu AE58054.

Mechanism of Action

The exact mechanism of action of 2-[[(6-fluoro-2,3-dihydro-1H-inden-1-yl)amino]methyl]cyclopentan-1-ol is not fully understood. However, it is believed to act as a selective antagonist of the 5-HT6 receptor. This receptor is involved in the regulation of cognitive function and memory. By blocking this receptor, the compound may improve cognitive function and memory.
Biochemical and Physiological Effects:
Studies have shown that 2-[[(6-fluoro-2,3-dihydro-1H-inden-1-yl)amino]methyl]cyclopentan-1-ol has a positive effect on cognitive function and memory in animal models. It has also been found to have anxiolytic and antidepressant effects. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[[(6-fluoro-2,3-dihydro-1H-inden-1-yl)amino]methyl]cyclopentan-1-ol in lab experiments is its potential use in the development of new drugs for the treatment of neurological disorders. However, one of the limitations is the complex synthesis process, which may make it difficult to produce large quantities of the compound for research purposes.

Future Directions

There are several future directions for research on 2-[[(6-fluoro-2,3-dihydro-1H-inden-1-yl)amino]methyl]cyclopentan-1-ol. One direction is to further investigate the exact mechanism of action of the compound. Another direction is to explore its potential use in the treatment of other neurological disorders. Additionally, more research is needed to fully understand the biochemical and physiological effects of the compound.
In conclusion, 2-[[(6-fluoro-2,3-dihydro-1H-inden-1-yl)amino]methyl]cyclopentan-1-ol is a chemical compound that has potential use in the development of new drugs for the treatment of neurological disorders. Its complex synthesis process may make it difficult to produce large quantities of the compound for research purposes. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 2-[[(6-fluoro-2,3-dihydro-1H-inden-1-yl)amino]methyl]cyclopentan-1-ol is a complex process that involves several steps. One of the most common methods of synthesis is through the reaction of 6-fluoroindan-1-amine with cyclopentanone in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

2-[[(6-fluoro-2,3-dihydro-1H-inden-1-yl)amino]methyl]cyclopentan-1-ol has been extensively studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease and schizophrenia. The compound has been shown to have a positive effect on cognitive function and memory in animal models. Additionally, it has been found to have anxiolytic and antidepressant effects.